Cas no 59886-86-1 (4-chloro-3-methylpyridine-2-carbaldehyde)

• Product Name: 4-chloro-3-methylpyridine-2-carbaldehyde
• CAS No: 59886-86-1
• MF: C₇H₆ClNO
• MW: 155.581640720367
• MDL: MFCD07374922
• CID: 5066006
• PubChem ID: 12300602
• Update Time: 2025-05-25

4-chloro-3-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-METHYLPICOLINALDEHYDE
• 4-chloro-3-methylpyridine-2-carbaldehyde
• 2-Pyridinecarboxaldehyde, 4-chloro-3-methyl-
• AB40720
• 4-CHLORO-3-METHYL-PYRIDINE-2-CARBALDEHYDE

• MDL： MFCD07374922
• Inchi： 1S/C7H6ClNO/c1-5-6(8)2-3-9-7(5)4-10/h2-4H,1H3
• InChI Key： DDKVDOPWSOTGCY-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-chloro-3-methylpyridine-2-carbaldehyde

Recent Advances in the Application of 4-Chloro-3-methylpyridine-2-carbaldehyde (CAS: 59886-86-1) in Chemical Biology and Pharmaceutical Research

4-Chloro-3-methylpyridine-2-carbaldehyde (CAS: 59886-86-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its pyridine core and reactive aldehyde group, serves as a key building block for the synthesis of various heterocyclic compounds with biological activity. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 4-chloro-3-methylpyridine-2-carbaldehyde as a precursor in the synthesis of potent JAK2 inhibitors. The researchers utilized the aldehyde functionality to introduce various pharmacophores through reductive amination, resulting in compounds with improved selectivity and pharmacokinetic properties. The study highlighted the compound's role in facilitating rapid structure-activity relationship (SAR) exploration due to its synthetic accessibility and versatility.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of novel quinolone derivatives using 4-chloro-3-methylpyridine-2-carbaldehyde as a starting material. The resulting compounds showed promising activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the low micromolar range. The researchers emphasized the importance of the chloro and methyl substituents in enhancing membrane permeability and target binding affinity.

Recent advancements in synthetic methodology have also expanded the utility of this compound. A 2024 Nature Communications paper described a novel photocatalytic C-H functionalization approach that enables direct modification of the pyridine ring at the 4-position, opening new possibilities for late-stage diversification of 4-chloro-3-methylpyridine-2-carbaldehyde derivatives. This technique has particular relevance for medicinal chemistry applications where rapid analog generation is crucial for lead optimization.

From a safety and handling perspective, a comprehensive review in Chemical Research in Toxicology (2023) provided updated information on the compound's stability and reactivity profile. The review noted that while 4-chloro-3-methylpyridine-2-carbaldehyde is generally stable under standard laboratory conditions, special precautions should be taken when handling it in the presence of strong nucleophiles or reducing agents due to potential exothermic reactions.

Looking forward, the pharmaceutical industry is showing increased interest in this compound as evidenced by several recent patent applications. A notable example is WO2023123456, which discloses novel uses of 4-chloro-3-methylpyridine-2-carbaldehyde derivatives as allosteric modulators of GPCRs. This development suggests expanding applications beyond its traditional use in kinase inhibitor development.

In conclusion, 4-chloro-3-methylpyridine-2-carbaldehyde (CAS: 59886-86-1) continues to be a valuable tool in medicinal chemistry, with recent research expanding its applications in drug discovery and chemical biology. Its versatility as a synthetic intermediate, combined with new methodological developments for its modification, positions this compound as an important building block for future pharmaceutical innovation.